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Compound of Interest

Compound Name: 1-Naphthoyl chloride

Cat. No.: B1293920

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-
Naphthoyl chloride (CAS No: 879-18-5), a key reagent in organic synthesis. The information
is presented to support research and development activities, with a focus on clarity, accuracy,
and practical application.

Core Physical Properties

1-Naphthoyl chloride is a reactive acyl chloride widely utilized in the synthesis of various
organic compounds, including pharmaceuticals and dyes.[1] A thorough understanding of its
physical characteristics is essential for its safe handling, proper storage, and effective use in
chemical reactions.

Data Presentation

The quantitative physical properties of 1-Naphthoyl chloride are summarized in the table
below for easy reference and comparison.
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Property Value Units

Molecular Formula C11H-CIO

Molecular Weight 190.63 g/mol
16-19[2][3], 17[4][5], 18.0[6],

Melting Point 12113}, 171413] o] °C
26[7]

118°C (at 0.1 mmHQ)[8][9],
Boiling Point 190°C (at 35 mmHQ)[2][3], °C
295[7]

1.265[2][8][9], 1.2694 (at 20°C)  g/mL (at 25°C unless

Density -
[7] specified)

) 1.652 (at 20°C)[2][3], 1.6525]8]
Refractive Index n20/D
[9], 1.645[7]

Clear yellow solid or liquid[10],
Appearance White to almost white powder,

flakes or crystals[1][7]

Reacts with water[7][8][11][12].
Solubili Soluble in organic solvents like
olubili
Y ethanol, methanol, acetone,

and ether.[13]

Moisture sensitive[8][9]. Stable
under recommended storage
Stability conditions. Incompatible with
water, moisture, strong
oxidizing agents, and bases.[1]

[11][12]

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties of
1-Naphthoyl chloride, based on standard laboratory practices.
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Melting Point Determination (Capillary Method)

The melting point of 1-Naphthoyl chloride, which is a low-melting solid, can be accurately
determined using a capillary tube method with an apparatus like a Mel-Temp or a Thiele tube.

[2][8]

Procedure:

A small, finely powdered sample of 1-Naphthoyl chloride is packed into a capillary tube,
sealed at one end, to a height of 2-3 mm.[7]

o The capillary tube is placed in the heating block of the melting point apparatus.[8]

e The sample is heated at a steady and slow rate, approximately 1-2°C per minute, especially
near the expected melting point.[2]

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range.[8]

e For accuracy, the determination should be repeated at least twice, and the average value is
reported.

Boiling Point Determination (Micro-scale Method)

Due to the relatively high boiling point of 1-Naphthoyl chloride at atmospheric pressure, and
to minimize decomposition, a micro-scale boiling point determination under reduced pressure is
often preferred.

Procedure:
o A small amount of 1-Naphthoyl chloride (a few drops) is placed in a small test tube.

» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The apparatus is connected to a vacuum source to achieve the desired pressure (e.g., 35
mmHg or 0.1 mmHg).

The sample is heated gently in a heating bath.

As the liquid heats, a stream of bubbles will emerge from the open end of the inverted
capillary tube.

The heating is discontinued, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid is drawn back into the capillary tube.
[14] This temperature is recorded along with the corresponding pressure.[2]

Density Determination (Pycnometer Method)

The density of liquid 1-Naphthoyl chloride can be determined accurately using a pycnometer,

which is a glass flask with a precisely known volume.[9]

Procedure:

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with 1-Naphthoyl chloride, ensuring no air bubbles are trapped.
The temperature of the liquid should be controlled, for instance, at 25°C.

The mass of the pycnometer filled with the liquid is measured.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus
mass of empty pycnometer) by the known volume of the pycnometer.[9][15]

Refractive Index Determination (Abbe Refractometer)

The refractive index, a measure of how light bends as it passes through the substance, is

determined using an Abbe refractometer.[3]

Procedure:
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e The prism of the Abbe refractometer is cleaned and calibrated using a standard liquid with a
known refractive index.

o Afew drops of 1-Naphthoyl chloride are placed on the surface of the prism.

e The prism is closed, and the light source is adjusted.

e The eyepiece is used to view the boundary line between the light and dark fields.

e The controls are adjusted until the boundary is sharp and centered on the crosshairs.

e The refractive index is read directly from the instrument's scale. The temperature at which
the measurement is taken (typically 20°C) is also recorded.[1]

Solubility Assessment

A gualitative assessment of solubility is crucial, especially noting the reactivity of 1-Naphthoyl
chloride with certain solvents.

Procedure for Reactivity with Water:

» Asmall amount of 1-Naphthoyl chloride is added to a test tube containing deionized water
at room temperature.

o The mixture is observed for any signs of a reaction, such as fuming, evolution of gas (HCI),
or a change in temperature. The vigorous reaction indicates its reactivity and decomposition
in water.[8]

Procedure for Solubility in Organic Solvents:

o Asmall, measured amount of 1-Naphthoyl chloride is added to a test tube containing a
specific volume of an organic solvent (e.g., ethanol, acetone, ether).

e The mixture is agitated to observe if the solid dissolves completely. The observation of a
clear solution indicates solubility.[13]

Mandatory Visualization
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The following diagram illustrates the logical relationships between the core physical properties
of 1-Naphthoyl chloride and the factors influencing them.

Logical Relationships of 1-Naphthoyl Chloride's Physical Properties

1-Naphthoyl Chloride

CuH7CIO
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Caption: Logical relationships of 1-Naphthoyl Chloride's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

